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Compound of Interest

Compound Name:
Ethyl 3-bromo-2,6-

difluorophenylacetate

Cat. No.: B1411838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-bromo-2,6-difluorophenylacetate is a halogenated aromatic compound with potential

applications in organic synthesis and drug discovery. Its substituted phenylacetate core makes

it a valuable building block for the synthesis of more complex molecules, particularly in the

development of novel therapeutic agents. The presence of bromine and fluorine atoms can

significantly influence the pharmacokinetic and pharmacodynamic properties of derivative

compounds. This guide provides a summary of the available chemical properties and a

generalized synthetic approach for this compound.

Chemical Properties
Detailed experimental data for Ethyl 3-bromo-2,6-difluorophenylacetate is not widely

available in public databases. However, its fundamental properties can be calculated based on

its structure, derived from the known properties of the corresponding carboxylic acid, 2-(3-

bromo-2,6-difluorophenyl)acetic acid.
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Property Value Source

Molecular Formula C10H9BrF2O2 Calculated

Molecular Weight 279.08 g/mol Calculated

CAS Number Not available -

Appearance
Likely a liquid or low-melting

solid
Inferred

Boiling Point Not available -

Melting Point Not available -

Density Not available -

Solubility

Expected to be soluble in

organic solvents like ethanol,

ethyl acetate, and

dichloromethane. Poorly

soluble in water.

Inferred

Synthesis
A standard method for the synthesis of Ethyl 3-bromo-2,6-difluorophenylacetate involves the

esterification of 2-(3-bromo-2,6-difluorophenyl)acetic acid.

Experimental Protocol: Fischer Esterification
Objective: To synthesize Ethyl 3-bromo-2,6-difluorophenylacetate from 2-(3-bromo-2,6-

difluorophenyl)acetic acid and ethanol.

Materials:

2-(3-bromo-2,6-difluorophenyl)acetic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)
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Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2-(3-bromo-2,6-difluorophenyl)acetic acid in an excess of

anhydrous ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in an organic solvent such as ethyl acetate.

Transfer the solution to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

Ethyl 3-bromo-2,6-difluorophenylacetate.

The crude product may be purified by column chromatography on silica gel.
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Characterization: The final product should be characterized by spectroscopic methods such as

1H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity.

Synthetic Workflow

Reactants
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2-(3-bromo-2,6-difluorophenyl)acetic acid

RefluxEthanol
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Workup Purification Ethyl 3-bromo-2,6-difluorophenylacetate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Ethyl 3-bromo-2,6-difluorophenylacetate.

Safety and Handling
As with any chemical, Ethyl 3-bromo-2,6-difluorophenylacetate should be handled with

appropriate safety precautions in a well-ventilated laboratory fume hood. Personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. For

detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from the

supplier.

Conclusion
Ethyl 3-bromo-2,6-difluorophenylacetate is a potentially useful building block in synthetic

and medicinal chemistry. While comprehensive experimental data is currently limited in the

public domain, this guide provides the foundational chemical information and a general
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synthetic protocol to aid researchers in their work with this compound. Further experimental

investigation is required to fully characterize its chemical and physical properties.

To cite this document: BenchChem. [In-Depth Technical Guide: Ethyl 3-bromo-2,6-
difluorophenylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1411838#ethyl-3-bromo-2-6-difluorophenylacetate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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